Cas no 53780-35-1 (Methanesulfonamide, N-(2,4-dimethyl-5-nitrophenyl)-1,1,1-trifluoro-)

• Product Name: Methanesulfonamide, N-(2,4-dimethyl-5-nitrophenyl)-1,1,1-trifluoro-
• CAS No: 53780-35-1
• MF: C₉H₉F₃N₂O₄S
• MW: 298.238971471787
• CID: 356370
• PubChem ID: 12797634
• Update Time: 2025-04-19

Methanesulfonamide, N-(2,4-dimethyl-5-nitrophenyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2,4-dimethyl-5-nitrophenyl)-1,1,1-trifluoro-
• N-(2,4-dimethyl-5-nitrophenyl)-1,1,1-trifluoromethanesulfonamide
• 53780-35-1
• DTXSID70510146

• Inchi： 1S/C9H9F3N2O4S/c1-5-3-6(2)8(14(15)16)4-7(5)13-19(17,18)9(10,11)12/h3-4,13H,1-2H3
• InChI Key： HSYCUSAQFAGTJB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1C=C(C(C)=CC=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 298.02357
• Monoisotopic Mass: 298.02351243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31